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Compound of Interest

Compound Name: Hexacosane

L  Get Quote

Cat. No.: B166357

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides comprehensive, step-by-step guidance for the safe
handling and disposal of Hexacosane (C26H54), a saturated aliphatic hydrocarbon. While
Hexacosane is not classified as a hazardous substance, adhering to proper laboratory
practices is crucial to maintain a safe research environment.[1]

Physical and Chemical Properties

Hexacosane is a white, crystalline solid at room temperature.[2][3] It is insoluble in water and
stable under normal storage conditions.[1][4][5] Key quantitative data for Hexacosane are
summarized in the table below.

Property Value
Molecular Formula C26H54
Molecular Weight 366.71 g/mol
Melting Point 55-59 °CJ[3]
Boiling Point 420 °C[3]
Flash Point 215 °CJ[3]
Specific Gravity 0.800]3]
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Personal Protective Equipment (PPE)

While Hexacosane has a low hazard profile, appropriate PPE should be worn to protect
against potential skin and eye contact and inhalation, particularly when handling the powdered
form.

o Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[3][6]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) are recommended to prevent skin
contact. Although one source suggests gloves are not always necessary due to the product's
properties, it is good laboratory practice to wear them.[1]

o Respiratory Protection: Under normal use with adequate ventilation, respiratory protection is
not required.[3] If weighing or handling procedures generate dust, a NIOSH-approved N95
respirator is recommended.[4]

» Skin and Body Protection: A standard laboratory coat is sufficient to prevent contamination of
personal clothing.[3]

Operational Plan for Handling Hexacosane

The following step-by-step procedures ensure the safe handling of Hexacosane in a laboratory
setting.

1. Receiving and Storage:
o Upon receipt, visually inspect the container for any damage.

o Store Hexacosane in a tightly closed container in a cool, dry, and well-ventilated area.[3][7]

[8]

o Keep it away from strong oxidizing agents, such as nitric acid, as they are incompatible.[1][3]

[4]8]
2. Weighing and Transferring:

¢ Handle Hexacosane in a well-ventilated area. If available, use a chemical fume hood to
minimize potential dust inhalation.
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o Before handling, ensure you are wearing the appropriate PPE (safety glasses, gloves, lab
coat).

o To prevent generating dust, use a spatula to carefully transfer the solid from its storage
container to a weighing vessel.

e If dissolving in a solvent, add the solid to the solvent slowly to avoid splashing.
3. Experimental Use:
o Follow all experiment-specific safety protocols.

» Avoid heating Hexacosane near open flames or strong oxidizing agents.[4][8] In the event of
a fire, use carbon dioxide, dry chemical powder, foam, or a water spray to extinguish.[3][7]
Burning Hexacosane can produce harmful gases like carbon monoxide and carbon dioxide.

[11[3][8]
4. Accidental Spills:

 In case of a small spill, sweep up the solid material using a brush and dustpan and place it in
a suitable container for disposal.[1][3][8] Avoid generating dust during cleanup.[8]

 After the solid is removed, the area can be wiped with a damp cloth.[1]
o For larger spills, prevent further spread and collect the material for disposal.[1]

Disposal Plan

Hexacosane is not classified as hazardous waste.[1] However, it should be disposed of
responsibly in accordance with local, state, and federal regulations.[7]

1. Waste Collection:

o Collect all waste Hexacosane, including any contaminated materials (e.g., weighing paper,
gloves), in a clearly labeled, sealed container.

2. Disposal Methods:
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o Landfill: As a non-hazardous solid waste, Hexacosane can typically be disposed of in a
landfill.[1]

« Incineration: An alternative is to dissolve the Hexacosane in a combustible solvent and burn
it in a chemical incinerator equipped with an afterburner and scrubber.[7][8] This should only
be performed by a licensed chemical disposal facility.

e Do not discharge Hexacosane into sewers or drains.[1][8]

Experimental Workflow for Handling Hexacosane

The following diagram illustrates the standard workflow for safely handling Hexacosane in a
laboratory environment.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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